Glycinothricin
Overview
Description
Glycinothricin is a natural product found in Streptomyces griseus with data available.
Scientific Research Applications
Antibiotic Properties
Glycinothricin, a streptothricin-class antibiotic, was first isolated from Streptomyces griseus. It demonstrates properties akin to LL-AB664, an antibiotic, but is less active against gram-positive and gram-negative bacteria and exhibits lower toxicity in mice (Sawada, Kawakami, & Taniyama, 1977).
Glycomics Research
Glycomics, the study of glycan molecules in organisms, is closely linked to glycinothricin through its broader field. Bioinformatics tools and databases are essential in glycomics for understanding the synthesis and functions of glycans, a domain still in developmental stages (Lieth, Bohne-Lang, Lohmann, & Frank, 2004).
Translational Glycobiology
Translational glycobiology, which includes glycomics, is dedicated to alleviating human suffering through patient-oriented glycoscience research. This discipline encompasses the study of structure-function relationships of complex carbohydrates and their impact on biological systems (Sackstein, 2016).
Synthesis of Glycoconjugates
Glycinothricin's role extends into the synthesis of glycoconjugates from unprotected carbohydrates. This area of research is crucial for understanding how carbohydrates attach to surfaces, are tagged with fluorophores, or converted into glycoconjugates like glycopeptides or glycolipids (Villadsen, Martos-Maldonado, Jensen, & Thygesen, 2017).
Advanced Glycomics Research and Implementation
The advancement in glycomics, driven by large-scale research initiatives, has necessitated the development of bioinformatics platforms. These platforms integrate diverse data sets, promoting the study of glycans in physiologic and pathologic processes (Raman, Venkataraman, Ramakrishnan, Lang, Raguram, & Sasisekharan, 2006).
properties
CAS RN |
63663-79-6 |
|---|---|
Product Name |
Glycinothricin |
Molecular Formula |
C17H29N7O8 |
Molecular Weight |
459.5 g/mol |
IUPAC Name |
[(2R,3R,4S,5R,6R)-6-[[(3aS,7R,7aS)-7-hydroxy-5-methyl-4-oxo-3a,6,7,7a-tetrahydro-1H-imidazo[4,5-c]pyridin-2-yl]amino]-5-[(2-aminoacetyl)-methylamino]-4-hydroxy-2-(hydroxymethyl)oxan-3-yl] carbamate |
InChI |
InChI=1S/C17H29N7O8/c1-23-4-6(26)9-10(15(23)29)21-17(20-9)22-14-11(24(2)8(27)3-18)12(28)13(32-16(19)30)7(5-25)31-14/h6-7,9-14,25-26,28H,3-5,18H2,1-2H3,(H2,19,30)(H2,20,21,22)/t6-,7-,9-,10+,11-,12+,13+,14-/m1/s1 |
InChI Key |
IGGCBWFVVFZDLU-HZSGZFBJSA-N |
Isomeric SMILES |
CN1C[C@H]([C@@H]2[C@@H](C1=O)N=C(N2)N[C@H]3[C@@H]([C@@H]([C@H]([C@H](O3)CO)OC(=O)N)O)N(C)C(=O)CN)O |
SMILES |
CN1CC(C2C(C1=O)N=C(N2)NC3C(C(C(C(O3)CO)OC(=O)N)O)N(C)C(=O)CN)O |
Canonical SMILES |
CN1CC(C2C(C1=O)N=C(N2)NC3C(C(C(C(O3)CO)OC(=O)N)O)N(C)C(=O)CN)O |
synonyms |
4H-Imidazo(4,5-c)pyridin-4-one, 2-((2-((aminoacetyl)methylamino)-6-O-(aminocarbonyl)-2-deoxy-beta-D-gulopyranosyl)amino)-1,3a,5,6,7,7a-hexahydro-7-hydroxy-5-methyl- glycinothricin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
